Cas no 2137677-22-4 (2,3-dipropoxybenzoic acid)

• Product Name: 2,3-dipropoxybenzoic acid
• CAS No: 2137677-22-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5799870
• PubChem ID: 21742321
• Update Time: 2025-05-26

2,3-dipropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dipropoxybenzoic acid
• 2137677-22-4
• EN300-1077117
• SCHEMBL810987

• Inchi： 1S/C13H18O4/c1-3-8-16-11-7-5-6-10(13(14)15)12(11)17-9-4-2/h5-7H,3-4,8-9H2,1-2H3,(H,14,15)
• InChI Key： CJHUZJXIWRBARE-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C(=O)O)=CC=CC=1OCCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 2,3-dipropoxybenzoic acid

Introduction to 2,3-dipropoxybenzoic acid (CAS No. 2137677-22-4)

2,3-dipropoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137677-22-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of two propoxy groups at the 2nd and 3rd positions of the benzene ring. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry and material science.

The molecular structure of 2,3-dipropoxybenzoic acid consists of a benzene core substituted with two propoxy functional groups and a carboxylic acid moiety. This configuration imparts both lipophilicity and hydrophilicity, making it an intriguing candidate for drug design and development. The propoxy groups enhance the solubility of the compound in both aqueous and organic solvents, which is a critical factor in formulating pharmaceutical agents that require precise solubility profiles for optimal bioavailability and therapeutic efficacy.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their versatile biological activities. 2,3-dipropoxybenzoic acid has been explored for its potential as an intermediate in synthesizing various pharmacologically active compounds. Its structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, researchers have investigated its role as a precursor in developing novel antimicrobial agents, where its ability to interact with biological targets can be leveraged to disrupt pathogenic mechanisms.

One of the most compelling aspects of 2,3-dipropoxybenzoic acid is its utility in the synthesis of heterocyclic compounds, which are widely prevalent in modern medicines. By incorporating this derivative into cyclic structures, scientists can create molecules with enhanced binding affinity and selectivity towards biological receptors. This approach has been particularly fruitful in the development of kinase inhibitors and other targeted therapies that require precise molecular interactions.

The carboxylic acid group in 2,3-dipropoxybenzoic acid (CAS No. 2137677-22-4) also facilitates its use as a chelating agent or a building block for more complex molecules. In coordination chemistry, benzoic acid derivatives are often employed to stabilize metal ions through coordination bonds, which is crucial for applications in catalysis and material science. Additionally, the propoxy side chains can be further functionalized through esterification or amidation reactions, expanding the synthetic toolkit available to medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of 2,3-dipropoxybenzoic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can effectively modulate enzyme activity by occupying specific binding pockets on target proteins. Such insights have guided experimental efforts toward optimizing its pharmacokinetic properties and reducing potential side effects.

In material science, 2,3-dipropoxybenzoic acid has been explored for its role in designing advanced polymers and coatings. Its aromatic structure contributes to thermal stability and mechanical strength, making it suitable for high-performance materials used in electronics and aerospace industries. Furthermore, the presence of functional groups allows for cross-linking reactions, enabling the creation of hydrogels with tailored properties for biomedical applications.

The synthesis of 2,3-dipropoxybenzoic acid (CAS No. 2137677-22-4) typically involves multi-step organic reactions starting from commercially available precursors such as propyl bromide or iodoanisole. Advances in synthetic methodologies have improved both the yield and purity of this compound, making it more accessible for research purposes. Techniques like palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired propoxy-substituted benzene ring.

Evaluation of 2,3-dipropoxybenzoic acid's biological activity has revealed promising results in preclinical studies. Researchers have observed moderate antioxidant properties due to its phenolic nature, which could be beneficial in combating oxidative stress-related diseases. Additionally, preliminary data suggest potential anti-inflammatory effects when tested against cellular models of inflammation. These findings underscore its significance as a lead compound for further pharmacological exploration.

The industrial-scale production of 2,3-dipropoxybenzoic acid faces challenges related to cost-effective synthesis and purification processes. However, ongoing innovations in green chemistry are addressing these issues by developing more sustainable synthetic routes that minimize waste generation and energy consumption. Such efforts align with global trends toward environmentally responsible manufacturing practices.

Future research directions for 2,3-dipropoxybenzoic acid (CAS No. 2137677-22-4) include exploring its role in photodynamic therapy and other light-based medical treatments. Its ability to absorb UV light could be harnessed to generate reactive oxygen species that selectively target diseased cells while sparing healthy tissue. This application would leverage its photophysical properties alongside existing knowledge about benzoic acid derivatives' biological interactions.

In conclusion,2,3-dipropoxybenzoic acid represents a versatile compound with broad applicability across multiple scientific disciplines including pharmaceuticals,materials science,and computational chemistry.Scientific investigations continue to uncover new possibilities for this molecule,solidifying its importance as both an academic subject and industrial resource.As research progresses,further refinements will likely enhance our understanding even beyond current achievements.